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Compound Name: L-Norarginine

CAS No.: 14191-90-3

Cat. No.: B121384 Get Quote

Version 1.2 | Doc ID: TG-NARG-001[1]

Executive Summary
L-Norarginine (CAS: 14191-90-3), also known as (S)-2-amino-4-guanidinobutyric acid, is a

structural homolog of L-Arginine characterized by a shortened methylene side chain.[1][2]

While chemically robust in its solid state under optimal conditions, it exhibits significant

hygroscopicity and sensitivity to alkaline hydrolysis in solution. This guide provides evidence-

based protocols to maintain reagent integrity for enzymology (e.g., Arginase studies) and

peptide synthesis applications.

Parameter Specification

CAS Number 14191-90-3

Chemical Formula

Molecular Weight 160.17 g/mol

Solubility Water (>50 mg/mL), Methanol (Slight)

pKa (Approx) -COOH: ~2.2

Primary Hazard
Hygroscopic (absorbs atmospheric moisture

rapidly)
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Part 1: Storage & Handling Protocols
Solid State Storage
The primary threat to solid L-Norarginine is moisture.[1] The guanidino group is highly polar,

making the crystalline lattice susceptible to water intercalation, which leads to "caking" and

hydrolysis over time.

Long-Term Storage (-20°C): Store in a non-frost-free freezer. Temperature cycling in frost-

free units causes condensation inside the vial.[1]

Desiccation: Always store the primary vial inside a secondary container (e.g., a Falcon tube

or sealed bag) containing active desiccant (silica gel or molecular sieves).

Light Protection: While not intensely photosensitive, storage in amber vials is recommended

to prevent trace photo-oxidation of impurities.[1]

Solution Stability
L-Norarginine in solution is less stable than in solid form.[1]

pH Sensitivity: In basic solutions (pH > 10), the guanidino group is stable, but the solution will

rapidly absorb atmospheric CO

, shifting pH and potentially forming carbamates. In acidic conditions, it is generally stable.[1]

Shelf Life:

4°C (Refrigerated): Stable for < 1 week.[1][3]

-20°C (Frozen): Stable for 3–6 months.[1] Avoid repeated freeze-thaw cycles (limit to max

3).[1]

Visualizing the Storage Workflow
The following decision tree outlines the logic for handling incoming shipments and daily use.
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Figure 1: Decision matrix for maximizing shelf-life of L-Norarginine upon receipt.
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Part 2: Troubleshooting Guide (FAQ)
Q1: My L-Norarginine powder has turned into a sticky
gum. Is it still usable?
Diagnosis: The material has absorbed atmospheric moisture (deliquescence).[1] Impact: The

chemical integrity may still be intact (unless stored for months in this state), but the effective

mass is now unknown. Weighing 10 mg of "goo" will result in a lower molar concentration than

calculated because much of that mass is water.[1] Action:

Do not use for quantitative kinetics (e.g.,

determination).[1]

For qualitative work, you can redissolve the entire vial content in a known volume of water to

create a stock, assuming the original package mass was correct.

Prevention: Always allow the frozen vial to warm to room temperature before opening to

prevent condensation.

Q2: Can I autoclave L-Norarginine solutions?
Recommendation:No. Reasoning: While amino acids like arginine are thermally stable, the high

heat (121°C) and pressure can induce:

Decarboxylation (trace).

Maillard reactions if any trace sugars (from media components) are present.[1]

Hydrolysis of the guanidino group to urea derivatives. Correct Protocol: Prepare the solution

in sterile water/buffer and filter-sterilize using a 0.22 µm PES or PVDF membrane.[1]

Q3: Why did the pH of my stock solution drift overnight?
Cause: L-Norarginine is highly basic (pKa of guanidino group ~12.5).[1] An unbuffered

aqueous solution will have a high pH (>10), which avidly absorbs

from the air to form carbonic acid, lowering the pH. Solution:
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Dissolve in a strong buffer (e.g., 100 mM Tris or HEPES) rather than pure water if precise pH

is critical.[1]

If dissolving in water, neutralize to pH 7.0–7.4 immediately using dilute HCl before storage.

[1]

Part 3: Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution
Target Concentration: 100 mM | Volume: 10 mL | Solvent: Milli-Q Water

Calculate Mass:

(Note: If using a salt form like Dihydrochloride, adjust MW accordingly, e.g., MW ~233.1).[1]

Weighing: Accurately weigh 160.2 mg of L-Norarginine.

Dissolution: Add solid to 8 mL of Milli-Q water in a 15 mL conical tube. Vortex until fully

dissolved.[1]

pH Adjustment (Critical):

Check pH (likely basic).[1]

Adjust to pH 7.4 using 1N HCl dropwise.[1] Caution: The pH will drop rapidly near the

equivalence point.

Final Volume: Add water to bring total volume to exactly 10 mL.

Sterilization: Pass through a 0.22 µm syringe filter.

Storage: Aliquot into 500 µL volumes and freeze at -20°C.

Protocol B: QC Check via HPLC (Simplified)
If you suspect degradation, run a simple Reverse-Phase HPLC check.[1]

Column: C18 (e.g., Agilent Zorbax), 3.5 µm.[1]
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Mobile Phase A: 0.1% TFA in Water.[1]

Mobile Phase B: 0.1% TFA in Acetonitrile.[1]

Gradient: 0% B to 10% B over 10 mins (Norarginine is very polar and elutes early).[1]

Detection: UV 210 nm (peptide bond/carboxyl) or derivatization (OPA) for fluorescence.[1]

Degradation Sign: Appearance of new peaks (urea, degradation products) or broadening of

the main peak.

Visualizing the QC Logic
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Figure 2: Quality Control workflow for validating stored stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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